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Compound of Interest

Compound Name:
3-Fluoro-4-

(trifluoromethyl)cinnamic acid

CAS No.: 231291-13-7

Cat. No.: B1352610

Get Quote

Executive Summary
Objective: To evaluate and compare three distinct catalytic systems—Homogeneous Amines

(Piperidine), Heterogeneous Solid Bases (Mg-Al Hydrotalcite), and Ionic Liquids ([Bmim][OH])

—for the synthesis of fluorinated cinnamic acids via the Knoevenagel condensation.

Key Findings:

Piperidine remains the kinetic benchmark, offering the fastest reaction times (<1 hour) but

necessitates rigorous acidic workup and generates stoichiometric waste.

Mg-Al Hydrotalcite offers a superior impurity profile and catalyst recyclability (up to 5 cycles)

but requires thermal activation and longer reaction times due to pore diffusion limitations.

[Bmim][OH] provides the highest "Green Chemistry" score by acting as both solvent and

catalyst with simple aqueous workup, though initial material costs are higher.
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Introduction: The Fluorine Factor
Fluorinated cinnamic acids are critical bioisosteres in medicinal chemistry. The introduction of

fluorine atoms (typically at the para- or ortho- positions) significantly alters the physicochemical
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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